methyl 2-chloro-5-(isobutyrylamino)benzoate

• IUPAC Name: methyl 2-chloro-5-(2-methylpropanoylamino)benzoate
• InChI: InChI=1S/C12H14ClNO3/c1-7(2)11(15)14-8-4-5-10(13)9(6-8)12(16)17-3/h4-7H,1-3H3,(H,14,15)
• InChI Key: SPHNOIZPPUKICE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)Cl)C(=O)OC
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, including diazotization, Sandmeyer reaction, oxidation, esterification, chlorination, condensation, and methylation, indicating a complex synthesis route that may be adaptable for methyl 2-chloro-5-(isobutyrylamino)benzoate. These processes result in significant yields and are suitable for industrial production due to their efficiency and cost-effectiveness (Yang Jian-she, 2009).

Molecular Structure Analysis

Molecular structure analysis of related compounds reveals intra-molecular hydrogen bonding and specific orientations of side chains, which may be relevant for understanding the structure of methyl 2-chloro-5-(isobutyrylamino)benzoate. These structural features contribute to the stability and reactivity of the compound (Masaharu Kimura & S. Hourai, 2005).

Chemical Reactions and Properties

The chemical reactions involving related compounds showcase their versatility in forming various heterocyclic systems, indicating that methyl 2-chloro-5-(isobutyrylamino)benzoate could participate in a wide range of chemical reactions to form diverse products. The compound's reactivity is influenced by its molecular structure, particularly the functional groups present (Lucija Pizzioli et al., 1998).

Physical Properties Analysis

The analysis of the physical properties of structurally related compounds, including their crystalline forms and molecular conformations, provides insights into the likely physical characteristics of methyl 2-chloro-5-(isobutyrylamino)benzoate. These properties are crucial for determining the compound's suitability for various scientific applications (Hadgu Girmay Gebreslasie et al., 2011).

Chemical Properties Analysis

The chemical properties of methyl 2-chloro-5-(isobutyrylamino)benzoate can be inferred from studies on similar compounds, which demonstrate their ability to undergo various chemical transformations. These properties are influenced by the compound's functional groups, which dictate its reactivity and interactions with other chemicals (J. Casimir et al., 2002).